![molecular formula C17H16N2O2S2 B2523801 (E)-N-[2-(2-cyanoethylsulfanyl)phenyl]-2-phenylethenesulfonamide CAS No. 1334034-22-8](/img/structure/B2523801.png)
(E)-N-[2-(2-cyanoethylsulfanyl)phenyl]-2-phenylethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(E)-N-[2-(2-cyanoethylsulfanyl)phenyl]-2-phenylethenesulfonamide” is a compound that contains several functional groups. The “(E)” in the name indicates the configuration of the double bond, following the E-Z naming system for alkenes . The “cyanoethylsulfanyl” group suggests the presence of a nitrile (cyano) group attached to an ethyl group, which is further attached to a sulfur atom. The “phenyl” groups indicate the presence of aromatic rings in the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve reactions that form carbon-sulfur, carbon-nitrogen, and carbon-carbon bonds. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl groups and the double bond would likely contribute to the compound’s rigidity . The sulfur and nitrogen atoms could potentially participate in various interactions, influencing the compound’s behavior in different environments .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and overall structure. The presence of the nitrile group, aromatic rings, and sulfur atom suggest that it could participate in a variety of reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. Factors such as polarity, aromaticity, and the presence of heteroatoms (like nitrogen and sulfur) would play a role .
Scientific Research Applications
Synthesis and Characterization
A study focused on the synthesis and characterization of sulfanilamide derivatives, which are closely related to the chemical structure of interest. These derivatives were synthesized and characterized using various spectroscopic methods, and their thermal properties were evaluated. Although the study did not specifically mention (E)-N-[2-(2-cyanoethylsulfanyl)phenyl]-2-phenylethenesulfonamide, it provides insight into the broader category of sulfanilamide derivatives to which it belongs (Lahtinen et al., 2014).
Chemical Synthesis Applications
Another research demonstrated a novel synthesis approach using N-Cyano-N-phenyl-p-methylbenzenesulfonamide as a cyanation reagent for the synthesis of various benzonitriles from aryl bromides. This study highlights the utility of similar sulfonamide compounds in facilitating chemical transformations, which could be relevant to the synthesis and functionalization of compounds like this compound (Anbarasan et al., 2011).
Analytical and Pharmaceutical Chemistry
Research on the synthesis of E-aryl ethenesulfonamides outlines a simple one-pot, two-step procedure starting from 1-hydroxy-1-arylalkanes. This methodology is significant for the preparation of compounds used in chemical and pharmaceutical fields, suggesting potential applications of this compound in drug synthesis and development (Aramini et al., 2003).
Biological Studies
Although direct biological applications of this compound were not identified in the search, studies on similar sulfonamide compounds provide a basis for potential biological and pharmacological applications. For instance, N-alkylbenzenesulfonamides have been investigated for their antagonist activity to potassium channels, which could imply a pathway for the biological utility of related compounds (Martins et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(E)-N-[2-(2-cyanoethylsulfanyl)phenyl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c18-12-6-13-22-17-10-5-4-9-16(17)19-23(20,21)14-11-15-7-2-1-3-8-15/h1-5,7-11,14,19H,6,13H2/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDRDWJOCNVKAEP-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=CC=C2SCCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=CC=C2SCCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.